Cas no 512165-94-5 (3’-O-Desmethyl-3’-O-β-D-glucopyranosyl Methoxyfenozide-3-oxopropanoic Acid)

• Product Name: 3’-O-Desmethyl-3’-O-β-D-glucopyranosyl Methoxyfenozide-3-oxopropanoic Acid
• CAS No: 512165-94-5
• MF: C₃₀H₃₈N₂O₁₁
• MW: 602.629529476166
• CID: 5733446
• PubChem ID: 169437730
• Update Time: 2025-07-09

3’-O-Desmethyl-3’-O-β-D-glucopyranosyl Methoxyfenozide-3-oxopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[6-O-(2-carboxyacetyl)-β-D-glucopyranosyl]oxy]-2-methyl-, 1-[2-(3,5-dimethylbenzoyl)-2-(1,1-dimethylethyl)hydrazide]
• 3’-O-Desmethyl-3’-O-β-D-glucopyranosyl Methoxyfenozide-3-oxopropanoic Acid
• 3'-O-Desmethyl-3'-O-beta-D-glucopyranosyl Methoxyfenozide-3-oxopropanoic Acid
• 512165-94-5

• Inchi： 1S/C30H38N2O11/c1-15-10-16(2)12-18(11-15)28(40)32(30(4,5)6)31-27(39)19-8-7-9-20(17(19)3)42-29-26(38)25(37)24(36)21(43-29)14-41-23(35)13-22(33)34/h7-12,21,24-26,29,36-38H,13-14H2,1-6H3,(H,31,39)(H,33,34)/t21-,24-,25+,26-,29-/m1/s1
• InChI Key： FTFSRKSLXJFXSN-WZTHBQBKSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(CC(=O)O)=O)O)O)O)OC1C=CC=C(C(NN(C(C2C=C(C)C=C(C)C=2)=O)C(C)(C)C)=O)C=1C

Computed Properties

• Exact Mass: 602.24756003g/mol
• Monoisotopic Mass: 602.24756003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 991
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 192Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• pka: 2.70±0.32(Predicted)

Additional information on 3’-O-Desmethyl-3’-O-β-D-glucopyranosyl Methoxyfenozide-3-oxopropanoic Acid

Research Brief on 3’-O-Desmethyl-3’-O-β-D-glucopyranosyl Methoxyfenozide-3-oxopropanoic Acid (CAS: 512165-94-5)

In recent years, the compound 3’-O-Desmethyl-3’-O-β-D-glucopyranosyl Methoxyfenozide-3-oxopropanoic Acid (CAS: 512165-94-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a derivative of methoxyfenozide, is notable for its unique structural modifications, including the introduction of a β-D-glucopyranosyl group and a 3-oxopropanoic acid moiety. These modifications are believed to enhance its bioactivity and metabolic stability, making it a promising candidate for further investigation in agrochemical and pharmaceutical applications.

The primary focus of recent studies has been to elucidate the compound's mechanism of action, particularly its interaction with insect ecdysone receptors. Methoxyfenozide and its derivatives are known to act as non-steroidal ecdysone agonists, disrupting the molting process in insects. The glucosylated derivative, 3’-O-Desmethyl-3’-O-β-D-glucopyranosyl Methoxyfenozide-3-oxopropanoic Acid, exhibits improved solubility and bioavailability, which could potentially translate to enhanced efficacy in pest control. Preliminary in vitro assays have demonstrated its high affinity for ecdysone receptors, suggesting a robust insecticidal activity.

Recent advancements in synthetic chemistry have facilitated the scalable production of this compound, addressing previous challenges related to its complex structure. A study published in the Journal of Agricultural and Food Chemistry (2023) detailed an optimized synthetic route that employs enzymatic glycosylation to achieve high yields and purity. This methodological breakthrough is expected to accelerate further research and development efforts, particularly in the formulation of next-generation insecticides with reduced environmental impact.

In addition to its agrochemical potential, 3’-O-Desmethyl-3’-O-β-D-glucopyranosyl Methoxyfenozide-3-oxopropanoic Acid has also been explored for its pharmacological properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on certain cancer cell lines, attributed to its ability to modulate steroid hormone signaling pathways. While these findings are preliminary, they open new avenues for repurposing this compound in oncology research.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicological profile. Ongoing research aims to address these gaps through comprehensive in vivo studies. Regulatory considerations, including environmental safety and non-target organism toxicity, will also play a critical role in determining its commercial viability. Collaborative efforts between academia and industry are essential to translate these scientific insights into practical applications.

In conclusion, 3’-O-Desmethyl-3’-O-β-D-glucopyranosyl Methoxyfenozide-3-oxopropanoic Acid represents a compelling case study in the intersection of chemical biology and drug discovery. Its dual potential in agrochemical and pharmaceutical domains underscores the importance of continued research. Future studies should focus on optimizing its bioactivity, elucidating its molecular targets, and evaluating its safety profile to unlock its full therapeutic and commercial potential.